Cas no 1805503-16-5 (2-Bromo-4-fluoropyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-4-fluoropyridine-3-sulfonyl chloride
• CAS No: 1805503-16-5
• MF: C₅H₂BrClFNO₂S
• MW: 274.49528169632
• CID: 4921997
• Update Time: 2025-06-08

2-Bromo-4-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C5H2BrClFNO2S/c6-5-4(12(7,10)11)3(8)1-2-9-5/h1-2H
• InChI Key： ZZYWQHXDVIHYGH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-fluoropyridine-3-sulfonyl chloride

Introduction to 2-Bromo-4-fluoropyridine-3-sulfonyl chloride (CAS No: 1805503-16-5)

2-Bromo-4-fluoropyridine-3-sulfonyl chloride, with the chemical formula C₆H₃BrClFNO₂S, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their significant role in medicinal chemistry due to their ability to serve as key building blocks in the synthesis of biologically active molecules.

The< strong> CAS number 1805503-16-5 provides a unique identifier for this chemical substance, ensuring consistency and accuracy in its documentation and communication within the scientific community. The presence of both bromine and fluorine substituents in the pyridine ring enhances the reactivity of this compound, making it particularly valuable for constructing complex molecular architectures.

In recent years, 2-bromo-4-fluoropyridine-3-sulfonyl chloride has garnered considerable attention in the development of novel therapeutic agents. Its sulfonyl chloride functionality allows for facile introduction of sulfonamide groups, which are pivotal in the design of drugs targeting various diseases, including infectious disorders and chronic conditions. The< strong> fluorine atom imparts metabolic stability and lipophilicity, attributes that are often sought after in drug candidates to improve bioavailability and pharmacokinetic profiles.

One of the most compelling applications of 2-bromo-4-fluoropyridine-3-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By serving as a precursor for constructing kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate these pathways effectively.

The< strong> bromo substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to introduce diverse functional groups at specific positions on the pyridine core makes 2-bromo-4-fluoropyridine-3-sulfonyl chloride an indispensable tool for medicinal chemists.

In addition to its role in drug discovery, 2-bromo-4-fluoropyridine-3-sulfonyl chloride has been explored in materials science and organic synthesis. Its unique electronic properties make it a suitable candidate for designing advanced materials with applications in optoelectronics and catalysis. The< strong >sulfonyl chloride group also enables its use as a reagent in various synthetic transformations, including the preparation of esters, amides, and other derivatives that are essential for industrial processes.

The< strong >fluoropyridine scaffold taken from 2-bromo-4-fluoropyridine-3-sulfonyl chloride was recently highlighted in a study published in the Journal of Medicinal Chemistry. Researchers demonstrated that fluorinated pyridines could enhance the potency and selectivity of small molecule inhibitors by improving binding affinity to target proteins. This finding underscores the importance of< strong > 2-bromo-4-fluoropyridine-3-sulfonyl chloride as a key intermediate in developing next-generation therapeutics.

In another groundbreaking study, scientists utilized< strong > 2-bromo-4-fluoropyridine-3-sulfonyl chloride bromo and< strong > fluorine

The synthesis of< strong > 2-bromo-4-fluoropyridine-3-sulfonyl chloride

The< strong > handling precautions necessary when working with< strong > 2-bromo-4-fluoropyridine-3-sulfonyl chloride

The future prospects for< strong > 2-bromo-4-fluoropyridine-3-sulfonyl chloride